3,7-dihydroxy-25-homocholane-25-sulfonate
3,7-dihydroxy-25-homocholane-25-sulfonate
Brand Name:
Vulcanchem
CAS No.:
145523-80-4
VCID:
VC0121281
InChI:
InChI=1S/C25H44O5S/c1-16(6-4-5-13-31(28,29)30)19-7-8-20-23-21(10-12-25(19,20)3)24(2)11-9-18(26)14-17(24)15-22(23)27/h16-23,26-27H,4-15H2,1-3H3,(H,28,29,30)/t16-,17+,18-,19-,20+,21+,22-,23+,24+,25-/m1/s1
SMILES:
CC(CCCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H44O5S
Molecular Weight:
456.7 g/mol
3,7-dihydroxy-25-homocholane-25-sulfonate
CAS No.: 145523-80-4
Main Products
VCID: VC0121281
Molecular Formula: C25H44O5S
Molecular Weight: 456.7 g/mol
| CAS No. | 145523-80-4 |
|---|---|
| Product Name | 3,7-dihydroxy-25-homocholane-25-sulfonate |
| Molecular Formula | C25H44O5S |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | (5R)-5-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexane-1-sulfonic acid |
| Standard InChI | InChI=1S/C25H44O5S/c1-16(6-4-5-13-31(28,29)30)19-7-8-20-23-21(10-12-25(19,20)3)24(2)11-9-18(26)14-17(24)15-22(23)27/h16-23,26-27H,4-15H2,1-3H3,(H,28,29,30)/t16-,17+,18-,19-,20+,21+,22-,23+,24+,25-/m1/s1 |
| Standard InChIKey | IANJIVUFAULQJH-SHUSUIPQSA-N |
| Isomeric SMILES | C[C@H](CCCCS(=O)(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCCCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 3,7-dihydroxy-25-homocholane-25-sulfonate 3alpha,7alpha-dihydroxy-25-homo-5beta-cholane-25-sulfonate homoCDC-sul |
| PubChem Compound | 126872 |
| Last Modified | Nov 11 2021 |
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